![molecular formula C20H22FN3O3 B5538631 N-{[(2S,4S)-4-fluoro-1-(pyridin-2-ylacetyl)pyrrolidin-2-yl]methyl}-3-methoxybenzamide](/img/structure/B5538631.png)
N-{[(2S,4S)-4-fluoro-1-(pyridin-2-ylacetyl)pyrrolidin-2-yl]methyl}-3-methoxybenzamide
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Description
The compound belongs to a class of molecules that have been extensively studied for their chemical and biological properties. It falls within the realm of benzamide derivatives, which are notable for their diverse pharmacological activities.
Synthesis Analysis
While specific synthesis details for this compound are scarce, a general approach to similar compounds involves multi-step synthetic routes starting from pyrrolidine derivatives or pyridinyl precursors. These processes typically include acylation reactions, condensation with appropriate benzoyl chlorides, and modifications to introduce fluorine or methoxy groups. For instance, the synthesis of related benzamide derivatives has been reported through condensation and fluorination steps to achieve desired structural features (Mukherjee, 1991).
Molecular Structure Analysis
The molecular structure of benzamide derivatives is characterized by X-ray crystallography and density functional theory (DFT) calculations. These methods provide insights into the bond lengths, bond angles, and overall geometry of the molecule, confirming its expected structure based on theoretical predictions. For related compounds, single-crystal X-ray diffraction has been used to define the crystal system and space group, alongside DFT for optimized geometric bond lengths and angles (Pei Huang et al., 2020).
Scientific Research Applications
Medical Diagnostics
N-{[(2S,4S)-4-fluoro-1-(pyridin-2-ylacetyl)pyrrolidin-2-yl]methyl}-3-methoxybenzamide's applications in medical diagnostics have been explored through its potential use in imaging techniques. For instance, derivatives of similar complex benzamides have been studied for their ability to visualize primary breast tumors in vivo by preferentially binding to sigma receptors overexpressed on breast cancer cells, highlighting their significance in noninvasive cancer diagnostics (Caveliers et al., 2002).
Neuropharmacology
In the realm of neuropharmacology, research has demonstrated the utility of compounds structurally related to this compound in mapping and understanding the function of neuroreceptors. Studies involving analogues have facilitated the quantitative imaging of 5-HT(1A) receptors in healthy volunteers, providing insights into the serotonergic system in the human brain (Passchier et al., 2000).
properties
IUPAC Name |
N-[[(2S,4S)-4-fluoro-1-(2-pyridin-2-ylacetyl)pyrrolidin-2-yl]methyl]-3-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22FN3O3/c1-27-18-7-4-5-14(9-18)20(26)23-12-17-10-15(21)13-24(17)19(25)11-16-6-2-3-8-22-16/h2-9,15,17H,10-13H2,1H3,(H,23,26)/t15-,17-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEHXRHHFLGZWKY-RDJZCZTQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NCC2CC(CN2C(=O)CC3=CC=CC=N3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)C(=O)NC[C@@H]2C[C@@H](CN2C(=O)CC3=CC=CC=N3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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